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Introduction

Hemophan® membranes are a type of modified cellulosic membrane used in hemodialysis.
They are characterized by a partial substitution of the hydroxyl groups of cellulose with
diethylaminoethyl groups, which imparts a more biocompatible surface compared to unmodified
cellulose membranes like Cuprophan.[1] A key aspect of biocompatibility for materials in
contact with blood is the activation of the complement system, a crucial component of the
innate immune response.[2] Excessive complement activation can lead to inflammation and
other adverse patient reactions.[3] Therefore, accurate measurement of complement activation
is essential in the evaluation and development of hemodialysis membranes.

These application notes provide detailed protocols for the in vitro assessment of complement
activation induced by Hemophan membranes, with a focus on the quantification of the key
activation markers C3a and the soluble terminal complement complex (sC5b-9).

Complement Activation Pathway with Biomaterials

Contact of blood with a foreign surface, such as a hemodialysis membrane, primarily triggers
the alternative pathway of the complement system.[2] This is initiated by the spontaneous
hydrolysis of C3 to C3(H20), which then binds to Factor B. This complex is cleaved by Factor
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D to form the fluid-phase C3 convertase, C3(H20)Bb. This convertase cleaves more C3 into

C3a and C3b. C3b can then covalently bind to the biomaterial surface, creating a platform for
the formation of the surface-bound C3 convertase (C3bBb), which amplifies the cascade. The
C3 convertase also cleaves C5, initiating the terminal pathway and leading to the formation of

the membrane attack complex (C5b-9).
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Experirhent Sampling and Analysis

Collect blood samples at -
0, 15, 60, 120, 240 min Perform C3a and sC5b-9 ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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